Cas no 865-85-0 (Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-)

Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- Chemical and Physical Properties
Names and Identifiers
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- Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluorododecanedioic acid
- PERFLUORO-1,10-DECANEDICARBOXYLIC ACID
- PC5963C
- 865-85-0
- DTXSID60379789
- MFCD00153233
- FT-0676117
- PFLDCA n=10
- Perfluorododecane-1,12-dioic acid
- Perfluorododecanedioic acid
- A841725
- SCHEMBL517575
- AKOS015852878
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluorododecanedioic acid
- PERFLUORO-1,10-DECANEDICARBOXYLICACID
- NS00019293
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosakis(fluoranyl)dodecanedioic acid
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- MDL: MFCD00153233
- Inchi: InChI=1S/C12H2F20O4/c13-3(14,1(33)34)5(17,18)7(21,22)9(25,26)11(29,30)12(31,32)10(27,28)8(23,24)6(19,20)4(15,16)2(35)36/h(H,33,34)(H,35,36)
- InChI Key: PJXYUQMFTNTTLI-UHFFFAOYSA-N
- SMILES: C(=O)(C(C(C(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
Computed Properties
- Exact Mass: 589.96300
- Monoisotopic Mass: 589.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 11
- Complexity: 817
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 74.6A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 172-174°C
- Boiling Point: 240/60mm
- Stability/Shelf Life: Stable.
- PSA: 74.60000
- LogP: 5.50860
- Solubility: Not determined
Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- Security Information
- Hazard Statement: Corrosive
- Hazardous Material transportation number:3261
- Hazard Category Code: 34
- Safety Instruction: S26-S36/37/39
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Hazardous Material Identification:
- HazardClass:CORROSIVE
- Risk Phrases:R34
Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 002276-1g |
Perfluoro-1,10-decanedicarboxylic acid |
865-85-0 | 95% | 1g |
£10.00 | 2021-07-03 |
Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- Related Literature
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Wentao Wang,Tao Zheng,Qicheng Zhang,Fan Wu,Yihan Liu,Lin Zhang,Jun Zhang,Mingqian Wang,Yi Sun Biomater. Sci., 2020,8, 1748-1758
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
Additional information on Dodecanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
Research Briefing on Dodecanedioic Acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- (CAS: 865-85-0)
In recent years, the fluorinated compound Dodecanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- (CAS: 865-85-0) has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This highly fluorinated derivative of dodecanedioic acid exhibits unique physicochemical properties, including enhanced stability, lipophilicity, and resistance to metabolic degradation, making it a promising candidate for various applications in drug development, material science, and specialty chemicals.
Recent studies have focused on the synthesis and characterization of this compound, leveraging its fluorinated backbone to explore novel applications. For instance, research published in the Journal of Fluorine Chemistry (2023) highlights its potential as a building block for high-performance polymers with exceptional thermal and chemical resistance. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which is critical for its subsequent applications.
In the pharmaceutical sector, preliminary investigations suggest that the fluorinated dodecanedioic acid derivative may serve as a key intermediate in the development of prodrugs or drug delivery systems. Its ability to modulate solubility and bioavailability has been explored in recent in vitro studies, with promising results indicating enhanced drug uptake in target tissues. However, further in vivo studies are required to validate these findings and assess potential toxicity profiles.
Another area of interest is the compound's role in biomedical imaging. Due to its high fluorine content, it has been investigated as a potential contrast agent for 19F MRI, offering advantages such as negligible background signal and tunable imaging properties. A 2024 study in ACS Biomaterials Science & Engineering demonstrated its utility in this context, though challenges related to biodistribution and clearance remain to be addressed.
Despite its potential, the industrial-scale production of Dodecanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro- remains a challenge due to the complexity of its synthesis and the need for specialized fluorination techniques. Recent advancements in continuous-flow chemistry and catalytic fluorination methods, as reported in Organic Process Research & Development (2023), offer promising avenues to overcome these limitations, potentially enabling broader adoption of this compound in commercial applications.
In conclusion, the growing body of research on this fluorinated dodecanedioic acid derivative underscores its multifaceted potential across diverse scientific domains. While significant progress has been made in understanding its properties and applications, further interdisciplinary collaboration will be essential to fully unlock its value and address existing challenges in synthesis, scalability, and biological compatibility.
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